Cas no 2411279-28-0 (1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride)

• Product Name: 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride
• CAS No: 2411279-28-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6153408
• PubChem ID: 146093155
• Update Time: 2025-06-28

1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7544106
• 1,8-dioxaspiro[4.5]decan-3-amine hydrochloride
• 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride
• Z4269421890
• 2411279-28-0

• Inchi： 1S/C8H15NO2.ClH/c9-7-5-8(11-6-7)1-3-10-4-2-8;/h7H,1-6,9H2;1H
• InChI Key： RNRCGSLCUOWHBQ-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC21CCOCC2)N

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride

Recent Advances in the Study of 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride (CAS: 2411279-28-0)

1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride (CAS: 2411279-28-0) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's spirocyclic core, characterized by a fused dioxane and cyclohexane ring system, provides a rigid scaffold that can be functionalized to modulate biological activity. Researchers have explored its utility as a building block for the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis of 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride via a stereoselective route, achieving high yields and purity. The study highlighted the compound's potential as a precursor for the development of sigma-1 receptor ligands, which are implicated in neuroprotection and pain modulation. Another study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy as an antimicrobial agent against drug-resistant bacterial strains, suggesting its applicability in addressing the global antibiotic resistance crisis.

In addition to its pharmacological potential, 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride has been studied for its role in chemical biology. Its spirocyclic structure has been leveraged to probe protein-ligand interactions, providing insights into the binding mechanisms of complex biomolecules. Computational modeling and X-ray crystallography have been employed to elucidate its conformational preferences and interactions with target proteins, further advancing its utility in drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,8-Dioxaspiro[4.5]decan-3-amine;hydrochloride (CAS: 2411279-28-0) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery and chemical biology. Continued research into its synthesis, mechanisms, and applications will likely yield significant advancements in the treatment of CNS disorders, infectious diseases, and beyond.